![molecular formula C18H24N6O2 B7552039 1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide](/img/structure/B7552039.png)
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide
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Overview
Description
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in pain perception, inflammation, and thermoregulation. BCTC has been extensively studied for its potential applications in pain management and drug discovery.
Mechanism of Action
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide acts as a competitive antagonist of TRPV1 by binding to the channel and blocking the influx of calcium ions. TRPV1 is activated by various stimuli, such as heat, capsaicin, and acid, and its activation leads to the release of neurotransmitters that signal pain and inflammation. By blocking TRPV1, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic effects in preclinical studies. It can reduce pain in various animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. This compound has also been shown to reduce inflammation in models of inflammatory bowel disease and asthma.
Advantages and Limitations for Lab Experiments
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide is a potent and selective antagonist of TRPV1, which makes it a valuable tool for investigating the role of TRPV1 in various diseases. However, its potency and selectivity can also be a limitation, as it may not accurately reflect the effects of other TRPV1 antagonists or modulators. Additionally, this compound has a relatively short half-life and may require frequent dosing in some experiments.
Future Directions
There are several potential future directions for research on 1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide and TRPV1. One area of interest is the development of new TRPV1 antagonists with improved pharmacokinetic properties and reduced off-target effects. Another area of interest is the investigation of the role of TRPV1 in various diseases, such as chronic pain, inflammatory bowel disease, and cancer. Finally, there is also interest in the development of TRPV1 agonists for the treatment of certain conditions, such as hypothermia and obesity.
Synthesis Methods
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-(1-methyltetrazol-5-yl)aniline with butanoyl chloride to form the intermediate 3-(1-methyltetrazol-5-yl)phenyl)butanoyl chloride. This intermediate is then reacted with piperidine-3-carboxylic acid to form this compound.
Scientific Research Applications
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide has been extensively studied for its potential applications in pain management and drug discovery. It has been shown to be a potent and selective antagonist of TRPV1, which makes it a promising candidate for the development of new analgesic drugs. This compound has also been used in preclinical studies to investigate the role of TRPV1 in various diseases, such as inflammatory bowel disease, asthma, and cancer.
Properties
IUPAC Name |
1-butanoyl-N-[3-(1-methyltetrazol-5-yl)phenyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6O2/c1-3-6-16(25)24-10-5-8-14(12-24)18(26)19-15-9-4-7-13(11-15)17-20-21-22-23(17)2/h4,7,9,11,14H,3,5-6,8,10,12H2,1-2H3,(H,19,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAZVQJZHVYRLFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCCC(C1)C(=O)NC2=CC=CC(=C2)C3=NN=NN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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